Cas no 301666-62-6 (Ethyl 3-(cyanomethyl)picolinate)

• Product Name: Ethyl 3-(cyanomethyl)picolinate
• CAS No: 301666-62-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD22381782
• CID: 1031235
• PubChem ID: 22180327
• Update Time: 2025-06-15

Ethyl 3-(cyanomethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(cyanomethyl)picolinate
• ethyl 3-(cyanomethyl)pyridine-2-carboxylate
• AK132768
• ST24046928
• Y3302
• Z2218555389
• DB-264948
• 3-CyanoMethylpyridine-2-carboxylic acid ethyl ester
• A876275
• CS-0061556
• MFCD22381782
• BMA66662
• s11627
• 301666-62-6
• DTXSID70623301
• J-520811
• SCHEMBL3371229
• SB52915
• AS-60504
• AKOS016845216
• EN300-225233

• MDL： MFCD22381782
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)9-8(5-6-11)4-3-7-12-9/h3-4,7H,2,5H2,1H3
• InChI Key： SABOUVSBXHEYJP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CN=1)CC#N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-(cyanomethyl)picolinate

Comprehensive Overview of Ethyl 3-(cyanomethyl)picolinate (CAS No. 301666-62-6): Properties, Applications, and Industry Insights

Ethyl 3-(cyanomethyl)picolinate (CAS No. 301666-62-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of picolinic acid, this ester combines a cyanomethyl group with an ethyl ester functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating metabolic pathways.

The compound's CAS number 301666-62-6 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With the rise of AI-driven molecular design, there's growing interest in how Ethyl 3-(cyanomethyl)picolinate can be optimized for green chemistry applications. Recent studies highlight its role in developing sustainable catalysts, aligning with the industry's shift toward eco-friendly synthesis methods—a topic frequently searched in academic and industrial forums.

From a structural perspective, the picolinate core provides excellent chelating properties, while the cyanomethyl moiety offers reactivity for further functionalization. This dual characteristic makes CAS No. 301666-62-6 valuable for creating custom ligands in coordination chemistry. Laboratories often inquire about its storage conditions and solubility profiles, reflecting practical concerns in handling this compound.

In analytical chemistry, Ethyl 3-(cyanomethyl)picolinate has emerged as a reference standard for LC-MS methods. Its distinct fragmentation pattern aids in method validation—a recurring discussion point in chromatography-focused online communities. The compound's stability under various pH conditions is another frequently searched aspect, particularly for researchers developing analytical protocols.

The agrochemical sector has noted the derivative's potential as a precursor for novel plant growth regulators. With increasing searches for crop yield enhancement technologies, this application aligns well with current agricultural trends. Patent analyses reveal innovative uses of 301666-62-6 in creating systemic compounds that improve nutrient uptake efficiency.

Quality control remains paramount when working with Ethyl 3-(cyanomethyl)picolinate. Analytical certificates typically specify HPLC purity thresholds and residual solvent limits—key parameters often queried by procurement specialists. The compound's spectroscopic fingerprints (IR, NMR) are also widely discussed in technical forums for identity confirmation.

Recent advancements in continuous flow chemistry have opened new possibilities for scaling up production of CAS No. 301666-62-6. This addresses another common search theme: cost-effective synthesis routes for specialty chemicals. Manufacturers are particularly interested in optimizing the cyanoalkylation step to improve overall yield.

From a regulatory standpoint, proper handling guidelines for cyanomethyl-containing compounds generate significant online queries. While not classified as hazardous under standard protocols, appropriate laboratory safety measures remain essential—a point emphasized in recent industry webinars about chemical handling best practices.

The scientific literature reveals growing applications of Ethyl 3-(cyanomethyl)picolinate in material science, particularly for creating functionalized polymers. Its ability to introduce polar groups into polymer chains makes it valuable for designing advanced coatings—a hot topic in materials engineering circles.

As the chemical industry embraces digital transformation, machine learning models increasingly incorporate data points about compounds like 301666-62-6 to predict reaction outcomes. This intersects with another trending search: computational chemistry tools for synthetic planning. The compound's well-documented properties make it an excellent candidate for such predictive modeling.

Looking ahead, the demand for high-purity Ethyl 3-(cyanomethyl)picolinate is expected to rise, particularly in contract research organizations specializing in custom synthesis. Suppliers are responding by offering tailored packaging options and just-in-time delivery solutions—service aspects frequently mentioned in procurement-related searches.